Cas no 6301-50-4 (2-Cyclohexen-1-one,3-(2-methylpropyl)-)

• Product Name: 2-Cyclohexen-1-one,3-(2-methylpropyl)-
• CAS No: 6301-50-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 530286
• PubChem ID: 239096
• Update Time: 2025-08-05

2-Cyclohexen-1-one,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-(2-methylpropyl)-
• 3-(2-methylpropyl)cyclohex-2-en-1-one
• 3-i-butyl-butylcyclohex-2-enone
• 3-isobutyl-2-cyclohexenone
• 3-iso-butylcyclohex-2-en-1-one
• 3-isobutylcyclohex-2-enone
• 3-sec-butyl-2-cyclohexen-1-one

• Inchi： 1S/C10H16O/c1-8(2)6-9-4-3-5-10(11)7-9/h7-8H,3-6H2,1-2H3
• InChI Key： YGKSCBVONDQGRG-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1)CC(C)C

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.71190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclohexen-1-one,3-(2-methylpropyl)-

2-Cyclohexen-1-one, 3-(2-methylpropyl) (CAS No. 6301-50-4): An Overview

2-Cyclohexen-1-one, 3-(2-methylpropyl) (CAS No. 6301-50-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as 3-(2-methylpropyl)cyclohex-2-en-1-one, is characterized by its unique molecular structure, which includes a cyclohexene ring and a branched alkyl substituent. The combination of these structural features endows the compound with a range of chemical properties that make it valuable for various applications.

The chemical structure of 2-Cyclohexen-1-one, 3-(2-methylpropyl) is defined by its molecular formula, C₁₀H₁₆O. The cyclohexene ring provides a conjugated system that can participate in various chemical reactions, such as Diels-Alder reactions and electrophilic additions. The presence of the 3-(2-methylpropyl) substituent introduces steric and electronic effects that influence the reactivity and stability of the molecule. These properties make 2-Cyclohexen-1-one, 3-(2-methylpropyl) an attractive starting material for the synthesis of more complex organic molecules.

In the realm of pharmaceutical research, 2-Cyclohexen-1-one, 3-(2-methylpropyl) has been explored for its potential as a building block in the development of new drugs. Recent studies have focused on its use in the synthesis of bioactive compounds with therapeutic applications. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. The ability to modify the 3-(2-methylpropyl) substituent allows for the fine-tuning of pharmacological properties, making it a valuable tool in drug discovery.

Beyond pharmaceuticals, 2-Cyclohexen-1-one, 3-(2-methylpropyl) has found applications in materials science. Its cyclohexene ring can be polymerized to form polymers with unique mechanical and thermal properties. These polymers have been investigated for use in advanced materials such as coatings, adhesives, and composites. The branched alkyl substituent contributes to the solubility and processability of these materials, making them suitable for a wide range of industrial applications.

The synthesis of 2-Cyclohexen-1-one, 3-(2-methylpropyl) can be achieved through various routes, including aldol condensation reactions and Wittig reactions. One common method involves the condensation of cyclohexanone with isobutyraldehyde followed by dehydration to form the desired product. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 2-Cyclohexen-1-one, 3-(2-methylpropyl). For example, researchers have explored the use of catalysts derived from renewable resources to promote the condensation reaction under mild conditions. These green synthetic methods not only reduce environmental impact but also improve the overall sustainability of chemical processes.

The physical properties of 2-Cyclohexen-1-one, 3-(2-methylpropyl) are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point around 150°C at atmospheric pressure. Its solubility in organic solvents such as ethanol and acetone makes it easy to handle and process in various chemical reactions. These properties are crucial for its application in both laboratory research and industrial processes.

In conclusion, 2-Cyclohexen-1-one, 3-(2-methylpropyl) (CAS No. 6301-50-4) is a multifaceted compound with significant potential in organic synthesis, pharmaceuticals, and materials science. Its unique molecular structure and versatile chemical properties make it an important molecule for researchers and industry professionals alike. As ongoing research continues to uncover new applications and synthetic methods, 2-Cyclohexen-1-one, 3-(2-methylpropyl) is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.